Cas no 34159-68-7 (8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-, (1R,2S,5R)-)

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-, (1R,2S,5R)- structure
34159-68-7 structure
Product Name:8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-, (1R,2S,5R)-
CAS No:34159-68-7
MF:C9H15NO2
MW:169.220902681351
CID:323279
PubChem ID:11401008
Update Time:2025-04-19

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-, (1R,2S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-, (1R,2S,5R)-
    • (1R,4S,5R)-8-methyl-8-azabicyclo[3.2.1]octane-4-carboxylic acid
    • 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-, (1R-exo)-
    • Deoxyecgonine
    • Hydroecgonidine
    • tropane-2beta-carboxylic acid
    • DTXSID90464672
    • 34159-68-7
    • (1R,2S,5R)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid
    • SCHEMBL5731201
    • Inchi: 1S/C9H15NO2/c1-10-6-2-4-7(9(11)12)8(10)5-3-6/h6-8H,2-5H2,1H3,(H,11,12)/t6-,7+,8-/m1/s1
    • InChI Key: TXSARNVUDNBDKR-GJMOJQLCSA-N
    • SMILES: OC([C@H]1CC[C@@H]2CC[C@H]1N2C)=O

Computed Properties

  • Exact Mass: 169.11035
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-, (1R,2S,5R)- Related Literature

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